Cas no 887475-21-0 (Imidazo[1,2-a]pyrazin-8-amine, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)-)

Imidazo[1,2-a]pyrazin-8-amine, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)- structure
887475-21-0 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)-
CAS No:887475-21-0
MF:C11H12N6
MW:228.253180503845
CID:4295875
PubChem ID:24864334
Update Time:2025-04-24

Imidazo[1,2-a]pyrazin-8-amine, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)-
    • DB-192934
    • SCHEMBL8247921
    • 887475-21-0
    • 2-Methyl-3-(1-methyl-1h-pyrazol-4-yl)-imidazo[1,2-a]pyrazin-8-amine
    • Inchi: 1S/C11H12N6/c1-7-9(8-5-14-16(2)6-8)17-4-3-13-10(12)11(17)15-7/h3-6H,1-2H3,(H2,12,13)
    • InChI Key: DCUMQLRCHAYCNE-UHFFFAOYSA-N
    • SMILES: C12=NC(C)=C(C3=CN(C)N=C3)N1C=CN=C2N

Computed Properties

  • Exact Mass: 228.11234441Da
  • Monoisotopic Mass: 228.11234441Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 74Ų
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